Cas no 149555-78-2 ((3-methoxy-4-nitrophenyl)methanamine)

• Product Name: (3-methoxy-4-nitrophenyl)methanamine
• CAS No: 149555-78-2
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 4960541
• PubChem ID: 10559329
• Update Time: 2025-11-01

(3-methoxy-4-nitrophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-nitrobenzylamine
• (3-Methoxy-4-nitrophenyl)methanamine
• (3-methoxy-4-nitrophenyl)methanamine

• Inchi： 1S/C8H10N2O3/c1-13-8-4-6(5-9)2-3-7(8)10(11)12/h2-4H,5,9H2,1H3
• InChI Key： MYKAZHUXAFBMQZ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(CN)=C1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• XLogP3: 0.6
• Topological Polar Surface Area: 81.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on (3-methoxy-4-nitrophenyl)methanamine

Comprehensive Overview of (3-Methoxy-4-Nitrophenyl)Methanamine (CAS No. 149555-78-2): Properties, Applications, and Industry Insights

(3-Methoxy-4-nitrophenyl)methanamine, identified by its CAS number 149555-78-2, is a specialized organic compound with a unique molecular structure. This aromatic amine derivative features a methoxy group (-OCH3) and a nitro group (-NO2) attached to a phenyl ring, making it a versatile intermediate in synthetic chemistry. Its molecular formula C8H10N2O3 and precise chemical properties have garnered attention in pharmaceuticals, agrochemicals, and material science research.

In recent years, the demand for nitrophenyl derivatives like 149555-78-2 has surged due to their role in developing light-sensitive materials and photoactive compounds. Researchers frequently search for "synthesis of (3-methoxy-4-nitrophenyl)methanamine" or "applications of nitrophenyl amines," reflecting its relevance in advanced organic synthesis. The compound’s solubility in polar solvents and thermal stability (decomposing at ~250°C) make it suitable for controlled reactions.

From an industrial perspective, CAS 149555-78-2 is often explored for its potential in dye manufacturing and polymer modification. Its nitro-aromatic backbone allows for selective reduction to amino derivatives, a process widely discussed in forums on "catalytic hydrogenation of nitrophenyl compounds." Environmental considerations also drive interest in "green synthesis methods for 149555-78-2," aligning with global trends toward sustainable chemistry.

The compound’s spectroscopic data (e.g., IR peaks at 1520 cm⁻¹ for NO2 and 1H NMR signals near 3.8 ppm for OCH3) are critical for quality control. Analytical chemists emphasize "HPLC purity analysis of (3-methoxy-4-nitrophenyl)methanamine" to ensure batch consistency. Meanwhile, patent databases reveal its use in electronic materials, particularly in organic semiconductors and photoresist formulations.

Safety protocols for handling 149555-78-2 prioritize non-reactive storage conditions (e.g., inert atmospheres) to prevent degradation. Although not classified as hazardous, best practices recommend PPE for lab-scale handling, a topic frequently queried as "safe handling of nitrophenyl amines." Regulatory compliance, such as REACH registration, further underscores its commercial viability.

Emerging studies highlight the compound’s role in bioconjugation techniques, where its primary amine group enables covalent bonding with biomolecules. This aligns with rising searches for "amine-functionalized aromatic linkers" in drug delivery systems. Additionally, computational chemists model its electronic properties to predict reactivity, addressing queries like "DFT studies on nitrophenyl methanamines."

In summary, (3-methoxy-4-nitrophenyl)methanamine (CAS 149555-78-2) bridges academic research and industrial applications. Its multifunctional groups and adaptable chemistry position it as a keystone in developing next-generation functional materials and specialty chemicals. As innovation accelerates, this compound will likely remain pivotal in addressing challenges from renewable energy to precision medicine.